Cas no 58868-93-2 (3-O-Methyl Colterol)

3-O-Methyl Colterol Properties

Names and Identifiers

• 3-O-Methyl Colterol
• 3-O-METHYL COLTEROL,PALE BEIGE SOLID
• 4-[2-(tert-butylamino)-1-hydroxyethyl]-2-methoxyphenol
• a-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-3-methoxybenzenemethanol; N-tert-Butylmetarterenol; (+/-)-[(tert-Butylamino)methyl]-3-methoxy-4-hydroxybenzyl ?lcohol;
• G76820
• DTXSID10729295
• SCHEMBL12210726
• 58868-93-2
• alpha-[[(1,1-Dimethylethyl)amino]methyl]-4-hydroxy-3-methoxybenzenemethanol
• +Expand

• InChIKey： WVGNWNYBARIPKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H21NO3/c1-13(2,3)14-8-11(16)9-5-6-10(15)12(7-9)17-4/h5-7,11,14-16H,8H2,1-4H3
• SMILES： CC(C)(C)NCC(C1=CC(=C(C=C1)O)OC)O

Computed Properties

• Exact Mass: 239.15214353g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 239.15214353g/mol
• Heavy Atom Count: 17
• Complexity: 227
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.1
• Topological Polar Surface Area: 61.7Ų

Experimental Properties

• Melting Point: 140-142°C